Cas no 2167467-26-5 (5-{(tert-butoxy)carbonylamino}bicyclo2.2.1heptane-2-carboxylic acid, Mixture of diastereomers)

• Product Name: 5-{(tert-butoxy)carbonylamino}bicyclo2.2.1heptane-2-carboxylic acid, Mixture of diastereomers
• CAS No: 2167467-26-5
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 5164383
• PubChem ID: 136574232
• Update Time: 2025-06-12

5-{(tert-butoxy)carbonylamino}bicyclo2.2.1heptane-2-carboxylic acid, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 5-{[(tert-butoxy)carbonyl]amino}bicyclo[2.2.1]heptane-2-carboxylic acid
• 5-{(tert-butoxy)carbonylamino}bicyclo2.2.1heptane-2-carboxylic acid, Mixture of diastereomers

• Inchi： 1S/C13H21NO4/c1-13(2,3)18-12(17)14-10-6-7-4-8(10)5-9(7)11(15)16/h7-10H,4-6H2,1-3H3,(H,14,17)(H,15,16)
• InChI Key： HTVUZWNAUSJSOF-UHFFFAOYSA-N
• SMILES： C12CC(C(NC(OC(C)(C)C)=O)C1)CC2C(O)=O

Additional information on 5-{(tert-butoxy)carbonylamino}bicyclo2.2.1heptane-2-carboxylic acid, Mixture of diastereomers

5-{(tert-butoxy)carbonylamino}bicyclo2.2.1heptane-2-carboxylic acid, Mixture of Diastereomers: A Comprehensive Overview

5-{(tert-butoxy)carbonylamino}bicyclo2.2.1heptane-2-carboxylic acid, Mixture of diastereomers (CAS No. 2167467-26-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a mixture of diastereomers, which are stereoisomers that are not mirror images of each other. The presence of multiple stereocenters in the molecule results in a variety of distinct isomers, each with unique chemical and biological properties.

The core structure of this compound is a bicyclo[2.2.1]heptane framework, which is a seven-membered ring with two additional carbon atoms forming a bridge between two non-adjacent carbon atoms. This bicyclic system provides rigidity and conformational stability, making it an attractive scaffold for the design of bioactive molecules. The tert-butoxycarbonyl (Boc) group attached to the amino functionality serves as a protecting group, which can be selectively removed under mild conditions to reveal the free amine for further chemical modifications.

Recent studies have highlighted the potential applications of 5-{(tert-butoxy)carbonylamino}bicyclo2.2.1heptane-2-carboxylic acid in drug discovery and development. One notable area of research involves its use as a building block for the synthesis of peptidomimetics and other bioactive compounds. Peptidomimetics are molecules that mimic the structure and function of peptides but often exhibit improved pharmacological properties such as enhanced stability, reduced immunogenicity, and better cell permeability.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of 5-{(tert-butoxy)carbonylamino}bicyclo2.2.1heptane-2-carboxylic acid showed promising activity against various cancer cell lines. The rigid bicyclic core was found to enhance the binding affinity and selectivity of these compounds towards specific protein targets, such as kinases and proteases, which are key players in many cellular processes including cell proliferation and apoptosis.

The mixture of diastereomers also presents an interesting challenge and opportunity in synthetic chemistry. The ability to control the stereochemistry during synthesis can lead to the production of enantiomerically pure compounds, which may have distinct biological activities compared to their racemic counterparts. Techniques such as asymmetric catalysis and chiral resolution are being explored to achieve this goal efficiently.

In addition to its potential as a therapeutic agent, 5-{(tert-butoxy)carbonylamino}bicyclo2.2.1heptane-2-carboxylic acid has also been investigated for its use in diagnostic imaging agents. The rigid structure and functional groups can be modified to incorporate radiolabels or fluorescent tags, enabling the visualization of specific biological processes in vivo.

The synthesis of 5-{(tert-butoxy)carbonylamino}bicyclo2.2.1heptane-2-carboxylic acid typically involves several steps, including the formation of the bicyclic core, introduction of the amino functionality, and protection with the Boc group. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, making it more accessible for both academic research and industrial applications.

In conclusion, 5-{(tert-butoxy)carbonylamino}bicyclo2.2.1heptane-2-carboxylic acid, Mixture of diastereomers (CAS No. 2167467-26-5) is a versatile compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and chemical properties make it an attractive candidate for the development of novel therapeutic agents and diagnostic tools.